1,4-Naphthalenedione, 5-amino-2,3-dimethoxy-
Cat. No. B8708643
M. Wt: 233.22 g/mol
InChI Key: OQVILJAJKOSRIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04792556
Procedure details
Hydrazine (4.0 ml, 125 mmol of 97%) was added dropwise, over a 2 hour period, to a stirred mixture of the captioned compound of Preparation 2 (19.9 g, 75.6 mmol), 5% palladium on carbon (10 g) and ethanol (750 ml) in a nitrogen atmosphere. The catalyst was filtered off through a celite pad that was washed with hot ethanol (2×300 ml). The combined filtrate and washings were concentrated to dryness in vacuo and the residue recrystallized from water:ethanol (1.5:1) giving 14.6 g of 2,3-dimethoxy-5-amino-1,4-naphthoquinone, mp 116°-117°.
Name
2
Quantity
19.9 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[NH2:1]N.ClC1C=C(Cl)C=C[C:5]=1[O:6][C:7]1[C:8](=[O:30])[C:9]2[C:14]([C:15](=[O:26])[C:16]=1[O:17][C:18]1C=CC(Cl)=CC=1Cl)=[CH:13][C:12]([N+]([O-])=O)=[CH:11][CH:10]=2>[Pd].C(O)C>[CH3:5][O:6][C:7]1[C:8](=[O:30])[C:9]2[C:14]([C:15](=[O:26])[C:16]=1[O:17][CH3:18])=[C:13]([NH2:1])[CH:12]=[CH:11][CH:10]=2
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Inputs
Step One
|
Name
|
|
|
Quantity
|
4 mL
|
|
Type
|
reactant
|
|
Smiles
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NN
|
|
Name
|
2
|
|
Quantity
|
19.9 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=C(OC=2C(C3=CC=C(C=C3C(C2OC2=C(C=C(C=C2)Cl)Cl)=O)[N+](=O)[O-])=O)C=CC(=C1)Cl
|
|
Name
|
|
|
Quantity
|
10 g
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
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|
Name
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|
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Quantity
|
750 mL
|
|
Type
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solvent
|
|
Smiles
|
C(C)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The catalyst was filtered off through a celite pad that
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WASH
|
Type
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WASH
|
|
Details
|
was washed with hot ethanol (2×300 ml)
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The combined filtrate and washings were concentrated to dryness in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue recrystallized from water:ethanol (1.5:1)
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC=1C(C2=CC=CC(=C2C(C1OC)=O)N)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 14.6 g | |
| YIELD: CALCULATEDPERCENTYIELD | 82.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
